4-(trifluoromethyl)-2,3-dihydro-1H-inden-1-amine

• IUPAC Name: 4-(trifluoromethyl)-2,3-dihydro-1H-inden-1-amine
• InChI: InChI=1S/C10H10F3N/c11-10(12,13)8-3-1-2-7-6(8)4-5-9(7)14/h1-3,9H,4-5,14H2
• InChI Key: PRXYRXUXPMGIBU-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1N)C=CC=C2C(F)(F)F
• Molecular Formula: C10H10F3N
• DSSTOX Substance ID: DTXSID001238690
• Molecular Weight: 201.19 g/mol
• CAS RN: 68755-43-1

Description

Trifluoromethyl groups are commonly used in pharmaceuticals and agrochemicals due to their unique physical and chemical properties. They are known for their ability to enhance the lipophilicity, metabolic stability, and pharmacokinetic properties of organic compounds.

Synthesis Analysis

The synthesis of trifluoromethyl-containing compounds often involves various methods, including direct fluorination and building-block methods. The specific synthesis process for “4-(trifluoromethyl)-2,3-dihydro-1H-inden-1-amine” is not available in the sources I found.

Chemical Reactions Analysis

Trifluoromethyl groups are known to participate in various chemical reactions. For instance, they can undergo radical trifluoromethylation, a process that involves the formation of carbon-centered radical intermediates.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be influenced by the presence of trifluoromethyl groups. These groups are known to enhance the lipophilicity, metabolic stability, and pharmacokinetic properties of organic compounds.

Scientific Research Applications

Synthesis and Construction

• A strategy for constructing a C=C-CF3 subunit via CuBr-catalyzed domino cyclization-trifluoromethylation of homopropargyl amines has been developed, leading to the production of 4-trifluoromethyl-2,3-dihydro-pyrroliums. These compounds have been transformed into various other trifluoromethylated molecules, highlighting their usefulness in synthetic chemistry (Ge et al., 2014).

Catalysis and Reaction Mechanisms

• 2,4-Bis(trifluoromethyl)phenylboronic acid demonstrated high efficiency as a catalyst for dehydrative amidation between carboxylic acids and amines. Its ortho-substituent plays a key role in this process, making it useful for α-dipeptide synthesis (Wang et al., 2018).
• Silver-catalyzed tandem hydroamination and cyclization of 2-trifluoromethyl-1,3-enynes with primary amines led to 4-trifluoromethyl-3-pyrrolines, representing a novel, atom-economical method for constructing these compounds (Zhou et al., 2017).

Analytical Chemistry Applications

• The compound 3,5-bis-(trifluoromethyl)phenyl isothiocyanate, used in derivatization of certain amines, has been employed for liquid chromatography-tandem mass spectrometry (LC-MS/MS) and 19F nuclear magnetic resonance analysis. This demonstrates its utility in the precise determination of biogenic amines in beverages (Jastrzębska et al., 2018).

Synthesis of N-Heterocyclic Compounds

• A microwave-assisted synthesis approach has been developed for 4-amino- or 4-aryl-substituted 2,4-dihydro-5-[(4-trifluoromethyl)phenyl]-3H-1,2,4-triazol-3-ones. This method, featuring potentiometric titration in nonaqueous solvents, indicates the compound's potential in creating novel N-heterocyclic molecules (Özil et al., 2010).

Biological Activity and Antitumor Applications

• Synthesized enantiomeric derivatives of 2-trifluoromethylthieno[2,3-d]pyrimidin-4-amine have shown distinct structures and antitumor activities. This indicates potential applications in developing antitumor drugs (Gao et al., 2015).

Photocatalytic Properties

• Metal-organic frameworks based on a tris(4-(1H-imidazol-1-yl)phenyl)amine ligand have shown notable photocatalytic properties and selective adsorption of small hydrocarbons. This highlights their application in environmental remediation and gas storage (Fu et al., 2014).

Mechanism of Action

The mechanism of action of a compound depends on its structure and the biological system it interacts with. Trifluoromethyl groups are known to play an important role in the biological activities of many pharmaceuticals.

Safety and Hazards

Safety and hazards associated with a compound depend on its specific structure and properties. Some trifluoromethyl-containing compounds can be toxic if swallowed or inhaled, and can cause severe skin burns and eye damage.